Cas no 2703749-30-6 (ethyl (2R)-2-(methylamino)butanoate hydrochloride)

• Product Name: ethyl (2R)-2-(methylamino)butanoate hydrochloride
• CAS No: 2703749-30-6
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD34551142
• CID: 5615280
• PubChem ID: 165946362
• Update Time: 2025-10-23

ethyl (2R)-2-(methylamino)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl (2R)-2-(methylamino)butanoate hydrochloride
• 2703749-30-6
• EN300-33051485

• MDL： MFCD34551142
• Inchi： 1S/C7H15NO2.ClH/c1-4-6(8-3)7(9)10-5-2;/h6,8H,4-5H2,1-3H3;1H/t6-;/m1./s1
• InChI Key： MTPOXOQPYFZJKT-FYZOBXCZSA-N
• SMILES： Cl.O(CC)C([C@@H](CC)NC)=O

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl (2R)-2-(methylamino)butanoate hydrochloride

Comprehensive Overview of Ethyl (2R)-2-(Methylamino)Butanoate Hydrochloride (CAS No. 2703749-30-6)

Ethyl (2R)-2-(methylamino)butanoate hydrochloride (CAS No. 2703749-30-6) is a chiral compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to as ethyl (2R)-2-(methylamino)butanoate HCl, is a hydrochloride salt form of an ester derivative with a stereocenter at the 2-position. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of enantiomerically pure drugs.

The growing interest in chiral building blocks like ethyl (2R)-2-(methylamino)butanoate hydrochloride stems from the increasing demand for enantioselective synthesis in modern drug discovery. Researchers are actively exploring its potential applications in the design of central nervous system (CNS) agents, as the methylamino butanoate scaffold is commonly found in neuromodulators. The compound's CAS number 2703749-30-6 serves as a unique identifier in chemical databases, facilitating precise literature searches and regulatory compliance.

From a chemical perspective, ethyl (2R)-2-(methylamino)butanoate HCl exhibits several noteworthy characteristics. The presence of both ester and amine functional groups in a single molecule provides versatile reactivity patterns, enabling its use in multi-step synthetic routes. The hydrochloride salt form enhances the compound's stability and solubility in aqueous systems, which is particularly advantageous for biological testing and formulation development. These properties align well with current trends in green chemistry and sustainable pharmaceutical manufacturing, as researchers seek efficient synthetic pathways with minimal environmental impact.

The pharmaceutical applications of CAS 2703749-30-6 are particularly intriguing in light of recent advancements in precision medicine. The compound's chiral nature makes it potentially valuable for creating single-enantiomer drugs, which often demonstrate improved therapeutic profiles compared to racemic mixtures. This aligns with frequent search queries about "chiral drug intermediates" and "enantiomerically pure pharmaceuticals" in scientific databases. Moreover, the methylamino butanoate moiety is structurally similar to components found in certain neuroactive compounds, suggesting potential utility in neurological research.

In the context of chemical synthesis, ethyl (2R)-2-(methylamino)butanoate hydrochloride serves as a versatile precursor. Its ester group can undergo various transformations, including hydrolysis, aminolysis, or reduction, while the methylamino functionality allows for further derivatization through alkylation or acylation reactions. This dual reactivity makes the compound particularly valuable for constructing complex molecular architectures, addressing common search topics like "multi-functional synthetic intermediates" and "chiral amine derivatives."

The analytical characterization of CAS 2703749-30-6 typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These analytical methods are crucial for quality control in pharmaceutical applications, responding to frequent industry inquiries about "chiral compound analysis" and "pharmaceutical intermediate characterization." The hydrochloride salt form also facilitates characterization through ion chromatography and other salt-specific analytical approaches.

Market trends indicate growing demand for specialized chiral compounds like ethyl (2R)-2-(methylamino)butanoate HCl, particularly from contract research organizations and pharmaceutical companies engaged in innovative drug development. The compound's unique combination of features addresses several current industry needs, including the development of novel drug delivery systems and targeted therapeutics. This market dynamic reflects broader search patterns focusing on "specialty chemical suppliers" and "custom synthesis solutions."

From a regulatory standpoint, ethyl (2R)-2-(methylamino)butanoate hydrochloride requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal circumstances, appropriate precautions should be taken when working with any fine chemical. This consideration aligns with frequent search queries about "chemical safety data" and "laboratory handling procedures," particularly in pharmaceutical and academic research settings.

The future research directions for CAS 2703749-30-6 may include exploration of its potential in bioconjugation chemistry and prodrug development. The compound's structural features make it amenable to creating targeted drug conjugates, a rapidly growing area in pharmaceutical research that frequently appears in scientific literature searches. Additionally, its potential utility in asymmetric synthesis continues to attract interest from synthetic chemists working on complex natural product synthesis.

In conclusion, ethyl (2R)-2-(methylamino)butanoate hydrochloride (CAS No. 2703749-30-6) represents an important chiral building block with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural characteristics, combined with the growing importance of enantioselective synthesis in drug development, ensure its continued relevance in scientific investigations. As research progresses, this compound may find new applications in emerging areas of medicinal chemistry and drug design, addressing the evolving needs of the healthcare and chemical industries.